Cas no 1312794-10-7 ((6-Chloroquinolin-4-yl)boronic acid)

(6-Chloroquinolin-4-yl)boronic acid structure
1312794-10-7 structure
Product Name:(6-Chloroquinolin-4-yl)boronic acid
CAS No:1312794-10-7
MF:C9H7BClNO2
MW:207.421381235123
CID:4583184
Update Time:2023-08-10

(6-Chloroquinolin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (6-Chloroquinolin-4-yl)boronic acid
    • Boronic acid, B-(6-chloro-4-quinolinyl)-
    • AT14657
    • Inchi: 1S/C9H7BClNO2/c11-6-1-2-9-7(5-6)8(10(13)14)3-4-12-9/h1-5,13-14H
    • InChI Key: WLGIDSVNUPMIFY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(B(O)O)C=CN=2

Computed Properties

  • Exact Mass: 207.026
  • Monoisotopic Mass: 207.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4

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